![molecular formula C14H16O3 B1628657 4-Oxo-1-(O-tolyl)cyclohexanecarboxylic acid CAS No. 1385694-73-4](/img/structure/B1628657.png)
4-Oxo-1-(O-tolyl)cyclohexanecarboxylic acid
Overview
Description
4-Oxo-1-(O-tolyl)cyclohexanecarboxylic acid, also known as 4-OCTA, is a versatile organic compound with a wide range of applications in the fields of scientific research and laboratory experiments. This compound has a unique structure that enables it to act as a building block in a variety of synthetic processes. It is also known for its stability and low reactivity, making it a valuable tool for research and experimentation.
Scientific Research Applications
Catalytic Oxidation and Industrial Processes
Transition-metal complexes have been investigated for their role in liquid-phase catalytic oxidation, crucial for industrial chemical transformations. For instance, the transformation of cyclohexane into adipic acid involves the formation of cyclohexanol and cyclohexanone intermediates. Such processes are vital in the production of nylon via adipic acid. Innovations in this field include the development of new catalysts for C–C bond cleavage by dioxygen and for epoxidations by H2O2, highlighting the potential for fine chemical synthesis through biomimetic oxidations and metal-free systems (Brégeault, 2003).
Green Chemistry Approaches
The synthesis of adipic acid, a key precursor for nylon production, has been achieved through a green chemistry approach. Cyclohexanone and cyclohexanol can be oxidized to adipic acid using aqueous hydrogen peroxide in the presence of a catalyst under solvent-free conditions. This method emphasizes high yields and environmental sustainability, applicable to a range of cyclic ketones, showcasing the importance of solvent-free reactions for high reactivity and scalability in green processes (Usui & Sato, 2003).
Oxidation Mechanisms and Catalysis
Research into the oxidation of alkanes and arenes to alkyl peroxides and phenols catalyzed by vanadate-pyrazine-2-carboxylic acid systems has demonstrated the potential for high-yield and selective chemical transformations. These findings are crucial for understanding the mechanisms of oxidation and for the development of efficient catalysts for the production of important industrial and pharmaceutical intermediates (Shul’pin, Attanasio, & Suber, 1993).
Advanced Materials and Polymer Chemistry
The study of hydrophilic aliphatic polyesters through the design, synthesis, and ring-opening polymerization of functional cyclic esters has significant implications for materials science. Such research contributes to the development of new materials with specific properties, including biodegradability and functionality for medical and environmental applications (Trollsås et al., 2000).
Environmental and Health Impacts
Investigations into the environmental exposure and health impacts of chemical compounds, such as the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), provide critical data for assessing safety and regulatory standards. Biomonitoring studies tracking exposure trends over time contribute to our understanding of human and environmental health risks associated with chemical use in consumer products (Kasper-Sonnenberg et al., 2019).
Properties
IUPAC Name |
1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O3/c1-10-4-2-3-5-12(10)14(13(16)17)8-6-11(15)7-9-14/h2-5H,6-9H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVDLCBGRWYUNAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2(CCC(=O)CC2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00607356 | |
Record name | 1-(2-Methylphenyl)-4-oxocyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00607356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1385694-73-4 | |
Record name | Cyclohexanecarboxylic acid, 1-(2-methylphenyl)-4-oxo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1385694-73-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Methylphenyl)-4-oxocyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00607356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.